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Compound of Interest

Compound Name: 2-Ethoxy-5-nitroaniline

Cat. No.: B094399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Ethoxy-5-nitroaniline. The information is intended to support laboratory
safety protocols and to ensure the well-being of personnel working with this compound. This
document summarizes key quantitative data, outlines emergency procedures, and provides

visual workflows for critical safety operations.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Ethoxy-5-nitroaniline is
fundamental to its safe handling. The following table summarizes these key characteristics.
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Property Value

CAS Number 136-79-8

Molecular Formula C8H10N203

Molecular Weight 182.18 g/mol

Appearance Not specified in provided results
Melting Point Not specified in provided results
Boiling Point 358.3 °C at 760 mmHg

Density 1.264 g/cm3

Flash Point 170.5°C

Toxicological Data

The toxicological profile of 2-Ethoxy-5-nitroaniline is crucial for risk assessment and for
establishing appropriate safety measures. The available acute toxicity data is presented below.

Route of . ] )
Test Type Species Dosel/Duration  Toxic Effects
Exposure
Details of toxic
effects not
LD50 (Lethal ]
) Intraperitoneal Rodent - rat 470 mg/kg reported other
Dose, 50% kill)
than lethal dose
value.
TDLo (Lowest Liver - other
) ) 2275 mg/kg/91D-
Published Toxic Oral Rodent - rat | changes, Blood -
Dose) other changes

Experimental Protocol for Acute Toxicity Studies (General Methodology)

While specific experimental protocols for the cited studies on 2-Ethoxy-5-nitroaniline are not
detailed in the available literature, a general methodology for such toxicological assessments,
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based on established guidelines (e.g., OECD Test Guidelines), is as follows:

1. Test Animals: Healthy, young adult laboratory animals of a specific strain (e.g., Wistar rats)
are used. They are acclimated to the laboratory conditions for a specified period before the
study.

2. Dose Administration:

o LD50 Study (Intraperitoneal): The test substance is dissolved or suspended in a suitable
vehicle. A single dose is administered via intraperitoneal injection to several groups of
animals at varying dose levels. A control group receives the vehicle alone.

e TDLo Study (Oral): The test substance is typically administered by gavage. Dosing occurs
repeatedly over a specified period (e.g., daily for 91 days). Multiple dose groups are used,
along with a control group.

3. Observation: Animals are observed for signs of toxicity, morbidity, and mortality at regular
intervals after dosing. Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and
behavior pattern.

4. Necropsy and Histopathology: At the end of the study, all animals are humanely euthanized.
A full necropsy is performed on all animals. For the TDLo study, organs and tissues are
collected, weighed, and examined macroscopically. Histopathological examination of selected
organs, particularly the liver and blood as indicated by the toxic effects, is conducted to identify
any cellular changes.

5. Data Analysis: The dose-response relationship is evaluated. For the LD50 study, the dose
that is lethal to 50% of the test animals is calculated using statistical methods. For the TDLo
study, the lowest dose that produces a toxic effect is identified.

Hazard Identification and GHS Classification

Although a specific GHS classification for 2-Ethoxy-5-nitroaniline was not found in the
provided search results, based on the available toxicity data and the nature of similar aromatic
nitro compounds, it should be handled as a substance with the following potential hazards:
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o Acute Toxicity: The LD50 and TDLo data suggest that this compound can be harmful if
ingested or absorbed.

o Target Organ Toxicity: The reported effects on the liver and blood indicate the potential for
target organ damage with repeated exposure.

» Skin and Eye Irritation: As with many aniline derivatives, there is a potential for skin and eye
irritation upon contact.

e Environmental Hazards: Nitroaromatic compounds can be hazardous to the aquatic
environment.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when working with 2-Ethoxy-5-nitroaniline.
4.1. Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation exposure.

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.

4.2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves
for any signs of degradation or puncture before use.

o Protective Clothing: A laboratory coat or chemical-resistant apron should be worn. For
operations with a higher risk of exposure, chemical-resistant coveralls may be necessary.
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» Respiratory Protection: If work cannot be conducted in a fume hood or if dusts are
generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.

4.3. Hygiene Practices:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Remove contaminated clothing promptly and wash it before reuse.

4.4. Storage:

o Store in a tightly closed, properly labeled container.

e Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.
Emergency Procedures

5.1. First Aid Measures:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.
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5.2. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes, including oxides of nitrogen and
carbon.

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

5.3. Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate
personal protective equipment (see Section 4.2). Ensure adequate ventilation.

e Containment and Cleanup:

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation. Place
it into a suitable, labeled container for disposal.

o For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,
vermiculite). Place the contaminated material into a sealed container for disposal.

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Disposal Considerations

All waste containing 2-Ethoxy-5-nitroaniline must be handled as hazardous waste. Dispose of
the chemical and any contaminated materials in accordance with all applicable federal, state,
and local regulations. Contact a licensed professional waste disposal service for proper
disposal.

Visual Safety Workflows

The following diagrams illustrate the logical workflows for handling a chemical spill and

responding to a personal exposure incident.
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Caption: Workflow for handling a 2-Ethoxy-5-nitroaniline spill.
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Caption: First aid response workflow for personal exposure.

 To cite this document: BenchChem. [2-Ethoxy-5-nitroaniline: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b094399?utm_src=pdf-body-img
https://www.benchchem.com/product/b094399#2-ethoxy-5-nitroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b094399#2-ethoxy-5-nitroaniline-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b094399#2-ethoxy-5-nitroaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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